Cas no 1804354-16-2 (Ethyl 4-(aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804354-16-2
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4838140
• Update Time: 2025-10-28

Ethyl 4-(aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-9(18)3-6-7(4-16)8(15)5-17-10(6)20-11(12,13)14/h5H,2-4,16H2,1H3
• InChI Key： NIHDSYSAKCXHRH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CC(=O)OCC)=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804354-16-2)

Ethyl 4-(aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804354-16-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, an iodo substituent, and a trifluoromethoxy group, making it a versatile intermediate for synthetic applications. Researchers are increasingly interested in its role in drug discovery, particularly in the development of novel heterocyclic compounds and bioactive molecules.

The structural complexity of Ethyl 4-(aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-acetate offers opportunities for structure-activity relationship (SAR) studies. Its iodo group enables further functionalization via cross-coupling reactions, while the trifluoromethoxy group enhances metabolic stability—a critical factor in modern drug design. Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in such scaffolds, as they align with the demand for highly functionalized building blocks.

From a synthetic perspective, this compound is valuable for constructing pharmacophores targeting central nervous system (CNS) disorders or infectious diseases. Its ethyl acetate ester group also facilitates prodrug strategies, a hot topic in drug delivery optimization. Laboratories focusing on medicinal chemistry often prioritize CAS No. 1804354-16-2 due to its compatibility with high-throughput screening platforms.

Environmental and regulatory considerations further highlight the relevance of Ethyl 4-(aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-acetate. As industries shift toward green chemistry, researchers explore sustainable methods to synthesize such intermediates. Questions like "How to improve the yield of CAS No. 1804354-16-2?" or "What are the applications of trifluoromethoxy-containing compounds in crop protection?" frequently appear in scientific forums, reflecting its multidisciplinary appeal.

In summary, CAS No. 1804354-16-2 represents a cutting-edge tool for chemists addressing challenges in small-molecule therapeutics and agrochemical innovation. Its adaptability to catalysis and molecular diversification ensures its prominence in peer-reviewed literature and patent filings. Future research may uncover additional utilities, particularly in precision medicine and material science.